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Compound of Interest

Compound Name: (S)-Pyrrolidin-3-ylmethanol

Cat. No.: B009950 Get Quote

An In-Depth Technical Guide to (S)-Pyrrolidin-3-ylmethanol: Properties, Synthesis, and

Applications in Drug Discovery

Introduction
(S)-Pyrrolidin-3-ylmethanol is a chiral heterocyclic compound of significant interest to the

pharmaceutical and chemical research sectors. As a versatile building block, its value is rooted

in the prevalence of the pyrrolidine scaffold, a five-membered nitrogen heterocycle that is a

core structural motif in numerous FDA-approved drugs.[1][2] The non-planar, sp3-hybridized

nature of the pyrrolidine ring allows for a three-dimensional exploration of chemical space, a

critical advantage in designing molecules with high target specificity and optimized

pharmacological profiles.[2]

The "(S)" stereochemical designation at the 3-position is not a trivial feature; it is fundamental

to the molecule's utility. In drug development, enantiomers of a chiral compound often exhibit

vastly different potency, efficacy, and toxicity profiles. Therefore, access to enantiomerically

pure building blocks like (S)-Pyrrolidin-3-ylmethanol is essential for the stereoselective

synthesis of new chemical entities. This guide provides a comprehensive technical overview of

its chemical properties, validated synthesis and analysis protocols, and key applications,

offering field-proven insights for researchers and drug development professionals.
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(S)-Pyrrolidin-3-ylmethanol is a chiral alcohol featuring a pyrrolidine ring.[3] It is most

commonly handled and supplied as its hydrochloride salt, which offers enhanced stability and

ease of handling compared to the free base. The hygroscopic nature of the salt form

necessitates storage in a dry, sealed environment to prevent moisture absorption.[3][4]

Property
(S)-Pyrrolidin-3-
ylmethanol (Free
Base)

(S)-Pyrrolidin-3-
ylmethanol HCl
(Salt)

Reference(s)

Molecular Formula C₅H₁₁NO C₅H₁₂ClNO [4][5][6][7][8]

Molecular Weight 101.15 g/mol 137.61 g/mol [4][5][6][7][8]

CAS Number 110013-19-9 1316087-88-3 [4][5][9]

Appearance -
Off-white to pale beige

solid
[4]

Melting Point Not widely reported 174-176 °C [4]

Solubility -

Slightly soluble in

water; soluble in

methanol, DMSO

[4]

Molecular Structure
The structure consists of a five-membered saturated nitrogen-containing ring (pyrrolidine)

substituted at the 3-position with a hydroxymethyl (-CH₂OH) group. The carbon atom at the 3-

position is the stereogenic center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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